Cas no 636-73-7 (Pyridine-3-sulfonic acid)

• Product Name: Pyridine-3-sulfonic acid
• CAS No: 636-73-7
• MF: C₅H₅NO₃S
• MW: 159.163100004196
• MDL: MFCD00006381
• CID: 39338
• PubChem ID: 69468
• Update Time: 2025-04-18

Pyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Pyridine-3-sulfonic acid
• 3-Pyridinesulfonic acid
• 3-Pyridinesulfonic
• 3-PYRIDINESULPHONIC ACID
• 3-pyridylsulfonicacid
• 3-PYRIDYLSULPHONICACID
• 3-sulfopyridine
• Phridine-3-sulfonic acid
• pyridine-3-sulphonic acid
• pyridinium sulfonic acid
• P3SA
• NSC 246058
• b-Sulfopyridine
• 3-Pyridinesulfonicacid

• MDL： MFCD00006381
• Inchi： 1S/C5H5NO3S/c7-10(8,9)5-2-1-3-6-4-5/h1-4H,(H,7,8,9)
• InChI Key： DVECLMOWYVDJRM-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(=O)(=O)O
• BRN： 120822

Computed Properties

• Exact Mass: 158.99900
• Monoisotopic Mass: 158.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Color/Form: White needle or flake crystals
• Density: 1.7130
• Melting Point: 360°C(lit.)
• Flash Point: > 66
• Refractive Index: 1.5480 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 75.64000
• LogP: 1.40910
• Sensitiveness: Light Sensitive
• λmax: 262(EtOH aq.)(lit.)
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in ether, benzene and trichloroethylene.

Pyridine-3-sulfonic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2585 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：UT7920000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives